Cas no 649569-47-1 (L-Isoleucinamide, L-methionyl-L-alanyl-L-glutaminyl-)

• Product Name: L-Isoleucinamide, L-methionyl-L-alanyl-L-glutaminyl-
• CAS No: 649569-47-1
• MF: C₁₉H₃₆N₆O₅S
• MW: 460.591342926025
• CID: 411074
• PubChem ID: 71377826
• Update Time: 2025-04-19

L-Isoleucinamide, L-methionyl-L-alanyl-L-glutaminyl- Chemical and Physical Properties

Names and Identifiers

• L-Isoleucinamide, L-methionyl-L-alanyl-L-glutaminyl-
• (2S)-N-[(2S,3S)-1-amino-3-methyl-1-oxopentan-2-yl]-2-[[(2S)-2-[[(2S)-2-amino-4-methylsulfanylbutanoyl]amino]propanoyl]amino]pentanediamide
• DTXSID30800454
• 649569-47-1
• L-Methionyl-L-alanyl-L-glutaminyl-L-isoleucinamide

• Inchi： 1S/C19H36N6O5S/c1-5-10(2)15(16(22)27)25-19(30)13(6-7-14(21)26)24-17(28)11(3)23-18(29)12(20)8-9-31-4/h10-13,15H,5-9,20H2,1-4H3,(H2,21,26)(H2,22,27)(H,23,29)(H,24,28)(H,25,30)/t10-,11-,12-,13-,15-/m0/s1
• InChI Key： MASMULAUFRDNGS-CXOVXGEYSA-N
• SMILES： S(C)CC[C@@H](C(N[C@@H](C)C(N[C@H](C(N[C@H](C(N)=O)[C@@H](C)CC)=O)CCC(N)=O)=O)=O)N

Computed Properties

• Exact Mass: 460.24708
• Monoisotopic Mass: 460.24678944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 15
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 225Ų

Experimental Properties

• PSA: 199.5